5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide
Overview
Description
“5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide” is a chemical compound with the molecular formula C13H20ClN3O . It is a member of the class of benzamides .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the 4-amino-N-[2(diethylamino)ethyl]benzamide-tetraphenylborate complex was synthesized by reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature through an ion-associate reaction .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic methods such as NMR, HPLC, LC-MS, UPLC . The compound has a molecular weight of 269.770 Da .Chemical Reactions Analysis
The compound can participate in ion-associate reactions. For example, it can react with sodium tetraphenyl borate to form a complex .Physical and Chemical Properties Analysis
The compound has a molecular weight of 269.770 Da . More detailed physical and chemical properties such as melting point, boiling point, etc., are not available in the retrieved sources.Scientific Research Applications
Transformation and Excretion in Biological Systems
Research on 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide, a related compound, highlights its transformation and excretion in biological systems, specifically in rabbits. The study identified various transformation products of this compound in rabbit urine, contributing to understanding its metabolic pathways (Arita, Hori, Ito, Ichikawa, & Uesugi, 1970).
Pharmacokinetics and Metabolic Interconversion
Another study explored the pharmacokinetics and metabolic interconversion of a similar compound, 4-amino-5-chloro-2-[(methylsulfinyl)ethoxy]-N-[2-(diethylamino)ethyl] benzamide, in rats. This research provides insights into the compound's absorption, distribution, metabolism, and excretion, highlighting its potential therapeutic applications (Kuo, Poole, Hwang, & Cheng, 1993).
Structural Analysis and Characterization
The structural analysis of benzamide derivatives, including amino-5-chloro-2-methoxy-N-{2-(N-(p-roethoxybenzyl)methylamino)-1,1-dimethylethyl} benzamide, is crucial for understanding their molecular properties and potential therapeutic applications. Such studies involve crystallography and molecular modeling to determine the precise arrangement of atoms in these molecules (Furuya, Iwanami, Takénaka, & Sasada, 1985).
Electroluminescent Compound Synthesis
In the field of materials science, derivatives of 5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide have been synthesized for use in organic electroluminescent compounds. These compounds play a critical role in the development of new materials for electronic and photonic applications (Shi Juan-ling, 2006).
Potential Antineoplastic and Antifilarial Agents
Several studies have synthesized and evaluated derivatives of this compound for their potential as antineoplastic and antifilarial agents. These studies explore the compound's efficacy in inhibiting the growth of cancer cells and its use in treating filarial infections, indicating its therapeutic potential in these areas (Ram, Wise, Wotring, Mccall, & Townsend, 1992).
Future Directions
Properties
IUPAC Name |
5-amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20ClN3O/c1-3-17(4-2)8-7-16-13(18)11-9-10(15)5-6-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHDKMRSSHCIOKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=C(C=CC(=C1)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.